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Compound of Interest

Compound Name: BI-1935

Cat. No.: B606076 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Use, and Disposal of BI-1935.

This document provides crucial safety and logistical information for the handling of BI-1935, a

potent and selective soluble epoxide hydrolase (sEH) inhibitor intended for research use only.

Adherence to these guidelines is essential to ensure personal safety and maintain a secure

laboratory environment.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against potential exposure. The following table

summarizes the required PPE for handling BI-1935.
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PPE Category Specification Purpose

Hand Protection Nitrile or neoprene gloves.
Prevents dermal contact with

the compound.[1][2]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from potential

splashes or airborne particles

of the compound.[2][3][4][5]

Body Protection A standard laboratory coat.

Shields skin and personal

clothing from accidental spills.

[2]

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area. Use a

fume hood when working with

powders or volatile solutions.

Minimizes the risk of inhaling

airborne particles, especially

when handling the compound

in its solid form.[1]

Footwear Closed-toe shoes.
Protects feet from spills and

falling objects.[2]

Experimental Protocols: Handling and Preparation
of BI-1935 Solutions
Storage: Upon receipt, store BI-1935 in a dry, dark place at 0 - 4°C for short-term storage (days

to weeks) or at -20°C for long-term storage (months to years).

Preparation of Stock Solutions:

Work Area Preparation: Conduct all weighing and initial dilutions of powdered BI-1935 within

a certified chemical fume hood to minimize inhalation exposure.[1] Ensure the work surface

is clean and uncluttered.

Weighing: Tare a clean, dry weighing vessel on an analytical balance. Carefully weigh the

desired amount of BI-1935 powder.
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Solubilization: Add the appropriate solvent (e.g., DMSO) to the vessel containing the BI-1935
powder. Mix gently by vortexing or sonicating until the solid is completely dissolved.

Dilution: Further dilutions can be made from the stock solution using the appropriate cell

culture medium or buffer.

Labeling: Clearly label the container with the compound name, concentration, solvent, and

date of preparation.

Operational Workflow for Handling BI-1935
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Caption: Workflow for the safe handling of BI-1935 from preparation to disposal.
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Disposal Plan
Proper disposal of BI-1935 and any contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: Collect unused BI-1935 powder and any grossly contaminated items (e.g.,

weighing paper, pipette tips) in a dedicated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: Aqueous solutions containing BI-1935 should be collected in a labeled

hazardous waste container. Do not pour solutions down the drain.[6] Organic solvent

solutions should be collected in a separate, compatible, and labeled hazardous waste

container.

Contaminated Labware: Disposable gloves, bench paper, and other lightly contaminated

materials should be placed in a designated hazardous waste bag.

Waste Container Labeling:

All waste containers must be clearly labeled with the following information:

"Hazardous Waste"

The full chemical name: BI-1935

The primary hazard(s) (e.g., "Potent Compound," "Chemical Waste")

The accumulation start date

Storage of Waste:

Store hazardous waste containers in a designated, secure satellite accumulation area away

from general laboratory traffic. Ensure containers are kept closed except when adding waste.

Final Disposal:
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Arrange for the disposal of all BI-1935 waste through your institution's environmental health

and safety (EHS) office or a licensed hazardous waste disposal contractor. Follow all local,

state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b606076?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

